Cas no 1008040-45-6 (5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid)

• Product Name: 5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid
• CAS No: 1008040-45-6
• MF: C₁₃H₁₆ClNO₆S
• MW: 349.78724193573
• CID: 3107759
• PubChem ID: 5120365
• Update Time: 2025-06-07

5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(1-carboxy-2-methylbutyl)amino]sulfonyl}-2-chlorobenzoic acid
• 5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid
• AKOS001097940
• 5-(N-(1-CARBOXY-2-METHYLBUTYL)SULFAMOYL)-2-CHLOROBENZOIC ACID
• Z45715944
• SR-01000062248-1
• G20172
• EN300-11733
• HMS1727P15
• AKOS016870407
• SR-01000062248
• 5-[(1-carboxy-2-methylbutyl)sulfamoyl]-2-chlorobenzoicacid
• 1008040-45-6
• 5-[(1-carboxy-2-methylbutyl)sulfamoyl]-2-chlorobenzoic acid

• Inchi： 1S/C13H16ClNO6S/c1-3-7(2)11(13(18)19)15-22(20,21)8-4-5-10(14)9(6-8)12(16)17/h4-7,11,15H,3H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key： CNKFCEUBFWDWJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(NC(C(=O)O)C(C)CC)(=O)=O

Computed Properties

• Exact Mass: 349.038686g/mol
• Monoisotopic Mass: 349.038686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 349.79g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų

Additional information on 5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid

Introduction to 5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid (CAS No. 1008040-45-6)

5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid, identified by the CAS number 1008040-45-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfamoyl benzoic acids, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a sulfamoyl group and a chlorinated benzoic acid backbone, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The sulfamoyl group (-SO₂NH₂) in 5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid is a key functional moiety that often participates in hydrogen bonding interactions, influencing both its solubility and binding affinity to biological targets. The benzoic acid core, modified by a chlorine substituent at the 2-position, enhances the lipophilicity of the molecule while maintaining its ability to engage in hydrophobic interactions. These structural attributes make it an attractive scaffold for drug design, particularly in the development of novel inhibitors targeting enzymes such as kinases and proteases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid with high precision. Studies indicate that this compound can effectively disrupt the active sites of target enzymes by forming multiple hydrogen bonds and hydrophobic interactions. For instance, research published in journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry Letters* has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain cancer-related kinases. The 1-carboxy-2-methylbutyl side chain further modulates the pharmacokinetic properties of the molecule, improving its metabolic stability and oral bioavailability.

The synthesis of 5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid involves multi-step organic transformations, typically starting from commercially available chlorobenzonic acid derivatives. The introduction of the sulfamoyl group is achieved through nucleophilic substitution reactions, often employing sodium hydrosulfite or other sulfonating agents under controlled conditions. The subsequent functionalization at the 1-position with a carboxy-2-methylbutyl group requires careful optimization to ensure regioselectivity and yield. Advanced synthetic techniques such as flow chemistry have been explored to enhance scalability and purity in the production process.

In vitro studies have highlighted the broad spectrum of biological activities exhibited by 5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid. Researchers have observed significant inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, preliminary data indicate that this compound may possess antimicrobial properties, making it a candidate for developing novel antibiotics targeting resistant bacterial strains.

The impact of 5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in leveraging this compound as a building block for drug discovery programs. Its unique structural features provide a versatile platform for generating libraries of analogs with tailored biological profiles. High-throughput screening (HTS) campaigns have been conducted using derivatives of this compound to identify lead compounds for further development.

The safety profile of 5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have demonstrated moderate solubility in water and moderate acute toxicity upon oral administration, suggesting that it may require further formulation development for clinical use. However, its low potential for systemic absorption makes it an attractive candidate for targeted drug delivery systems such as nanoparticles or prodrugs.

Future directions in research on 5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid include exploring its role in modulating immune responses and investigating its interactions with other biological targets beyond kinases and proteases. Advances in biocatalysis and green chemistry may also enable more sustainable synthetic routes, reducing environmental impact while maintaining high yields and purity standards.

In conclusion, 5-(1-carboxy-2-methylbutyl)sulfamoyl-2-chlorobenzoic acid (CAS No. 1008040-45-6) represents a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset for drug discovery programs targeting various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.